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Compound of Interest

Compound Name: 2-(Oxolan-3-ylmethoxy)oxane

Cat. No.: B15182274

An In-Depth Technical Guide to 2-(Oxolan-3-
ylmethoxy)oxane

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Oxolan-3-ylmethoxy)oxane, a heterocyclic ether, presents a unique structural motif
combining both an oxolane (tetrahydrofuran) and an oxane (tetrahydropyran) ring system. This
guide provides a comprehensive overview of its known physical and chemical properties.
However, it is important to note that publicly available experimental data on this specific
compound is limited. Much of the information presented herein is based on computational
predictions and general chemical principles derived from its constituent functional groups. This
document aims to serve as a foundational resource, highlighting areas where further
experimental investigation is critically needed.

Chemical and Physical Properties

Quantitative experimental data for 2-(Oxolan-3-ylmethoxy)oxane regarding properties such
as boiling point, melting point, and density are not readily available in published literature. The
data presented below is primarily sourced from computational predictions.
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Property Value Source
Molecular Formula C10H1803 PubChem[1]
Molecular Weight 186.25 g/mol PubChem[1]
IUPAC Name 2-(oxolan-3-ylmethoxy)oxane PubChem[1]
CAS Number 76742-53-5 PubChem[1]
Topological Polar Surface Area  27.7 A2 PubChem[1]
Complexity 149 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem[1]
Rotatable Bond Count 3 PubChem[1]

Chemical Structure and Reactivity

2-(Oxolan-3-ylmethoxy)oxane is characterized by the presence of two cyclic ether rings
linked by a methylene ether bridge. The structure consists of a saturated five-membered
oxolane ring and a six-membered oxane ring.

General Reactivity: The chemical behavior of this molecule is dictated by its ether linkages.
Ethers are generally stable compounds but can undergo cleavage under harsh conditions,
typically in the presence of strong acids (e.g., HBr, HI). The oxygen atoms possess lone pairs
of electrons, allowing them to act as hydrogen bond acceptors and Lewis bases.

Due to the lack of specific experimental studies on this compound, a detailed description of its
reactivity profile is not possible. However, based on its structure, potential reactions could
include:

o Ether Cleavage: Reaction with strong acids could lead to the opening of one or both cyclic
ether rings.
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o Oxidation: The methylene groups adjacent to the ether oxygens could be susceptible to
oxidation under strong oxidizing conditions.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
2-(Oxolan-3-ylmethoxy)oxane are not currently available in the public domain.

General Synthetic Approach (Hypothetical)

A plausible synthetic route could involve the Williamson ether synthesis. This would entail the
reaction of an alkoxide with a suitable alkyl halide. For instance, the sodium salt of
tetrahydrofuran-3-ylmethanol could be reacted with 2-bromooxane.

Hypothetical Synthesis Workflow:
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Caption: Hypothetical Williamson Ether Synthesis Workflow.

Purification and Analysis
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Standard laboratory techniques would likely be employed for the purification and analysis of

this compound.

General Purification and Analysis Workflow:
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Caption: General Purification and Analysis Workflow.

Biological Activity and Signaling Pathways

There is currently no publicly available information regarding the biological activity of 2-
(Oxolan-3-ylmethoxy)oxane. No studies have been published that investigate its effects on
biological systems or its potential involvement in any signaling pathways. This represents a
significant knowledge gap and an area for future research.

Safety and Handling

Specific safety and handling information for 2-(Oxolan-3-yImethoxy)oxane is not available. As
with any chemical of unknown toxicity, it should be handled with care in a well-ventilated
laboratory environment. Appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat, should be worn at all times.

Conclusion and Future Directions

2-(Oxolan-3-ylmethoxy)oxane is a compound for which basic chemical identifiers are known,
but a comprehensive understanding of its physical, chemical, and biological properties is
lacking. The absence of experimental data necessitates a cautious approach to its handling
and use. Future research should focus on:

e Synthesis and Characterization: Development and publication of a reliable synthetic protocol
followed by thorough characterization using modern analytical techniques (NMR, MS, IR,
etc.).

o Determination of Physical Properties: Experimental measurement of key physical constants
such as melting point, boiling point, and density.

 Biological Screening: Evaluation of its biological activity in various assays to explore its
potential as a lead compound in drug discovery.

This guide underscores the need for foundational research to unlock the potential of novel
chemical entities like 2-(Oxolan-3-ylmethoxy)oxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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